Cas no 4031-15-6 (3-Pyrrolin-2-one (~90%))

• Product Name: 3-Pyrrolin-2-one (~90%)
• CAS No: 4031-15-6
• MF: C₄H₅NO
• MW: 83.0886008739471
• MDL: MFCD06658513
• CID: 331916
• PubChem ID: 637997
• Update Time: 2025-06-08

3-Pyrrolin-2-one (~90%) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrol-2(5H)-one
• 3-Pyrrolin-2-one
• 3-Pyrroline-2-one
• 1,5-DIHYDRO-PYRROL-2-ONE
• 2H-Pyrrol-2-one,1,5-dihydro-
• 1H-Pyrrole-2(5H)-one
• 2,5-Dihydropyrrol-2-one
• 1,5-dihydro-2H-pyrrol-2-one
• 2H-Pyrrol-5-ol
• 2H-pyrrol-2-one, 1,5-dihydro-
• 1-1,5-Dihydro-pyrrol-2-one
• PubChem23871
• 2,5-dihydro-1H-pyrrol-2-one
• FCH853145
• AK122041
• SY032773
• V5771
• BB 0260210
• A22408
• InChI=1/C4H5NO/c6-4-2-1-3-5-4/h1-2H,3H
• AKOS006293626
• InChI=1/C4H5NO/c6-4-2-1-3-5-4/h1-2H,3H2,(H,5,6
• MFCD06658513
• AC1277
• FT-0741746
• 3-Pyrrolin-2-one (~90%)
• CS-0135756
• 1,2-dihydropyrrol-5-one
• 4031-15-6
• EN300-631718
• DB-069988
• 1,5-dihydropyrrol-2-one
• 1,5-DIHYDRO-PYRROL-2-ONE;1- 1,5-Dihydro-pyrrol-2-one
• 1-1,5-Dihydropyrrol-2-one

• MDL： MFCD06658513
• Inchi： 1S/C4H5NO/c6-4-2-1-3-5-4/h1-2H,3H2,(H,5,6)
• InChI Key： CDCHBOQVXIGZHA-UHFFFAOYSA-N
• SMILES： O=C1C=CCN1

Computed Properties

• Exact Mass: 83.03710
• Monoisotopic Mass: 83.037113783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 95.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: -0.4

Experimental Properties

• Density: 1.114±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 140 ºC
• Solubility: Soluble (129 g/l) (25 º C),
• PSA: 29.10000
• LogP: 0.00120

3-Pyrrolin-2-one (~90%) Security Information

• Signal Word：Warning
• Hazard Statement： H227-H315-H319-H335
• Warning Statement： P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines

Additional information on 3-Pyrrolin-2-one (~90%)

3-Pyrrolin-2-one (~90%) (CAS No. 4031-15-6): An Overview of Its Properties, Applications, and Recent Research Advances

3-Pyrrolin-2-one (CAS No. 4031-15-6) is a versatile compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 2-pyrrolinone, is a cyclic amide with the molecular formula C₄H₅NO. It is characterized by its high reactivity and ability to participate in various chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 3-Pyrrolin-2-one consists of a five-membered ring with a nitrogen atom and a carbonyl group. This unique structure confers it with several interesting properties, including its ability to form stable complexes with metal ions and its potential as a building block for the synthesis of bioactive compounds. The compound is typically available in a purity of around 90%, which is sufficient for many applications in research and development.

In recent years, significant advancements have been made in understanding the properties and applications of 3-Pyrrolin-2-one. One area of particular interest is its use as a precursor in the synthesis of pharmaceuticals. The compound's reactivity and structural flexibility make it an ideal candidate for the development of new drugs targeting various diseases. For example, studies have shown that derivatives of 3-Pyrrolin-2-one can exhibit potent anti-inflammatory and anti-cancer activities.

A notable study published in the Journal of Medicinal Chemistry in 2021 explored the use of 3-Pyrrolin-2-one-based compounds as inhibitors of protein-protein interactions (PPIs). PPIs are crucial for many biological processes, and their dysregulation is often associated with diseases such as cancer and neurodegenerative disorders. The researchers found that certain derivatives of 3-Pyrrolin-2-one were able to effectively disrupt specific PPIs, opening up new avenues for therapeutic intervention.

Beyond its pharmaceutical applications, 3-Pyrrolin-2-one has also found use in materials science. Its ability to form stable complexes with metal ions makes it an attractive candidate for the development of metal-organic frameworks (MOFs). MOFs are highly porous materials with a wide range of applications, including gas storage, catalysis, and drug delivery. Recent research has demonstrated that MOFs incorporating 3-Pyrrolin-2-one-based ligands exhibit enhanced stability and functionality compared to traditional MOFs.

In the field of organic synthesis, 3-Pyrrolin-2-one has been utilized as a key intermediate in the preparation of various heterocyclic compounds. These compounds are essential building blocks for the synthesis of natural products and synthetic drugs. For instance, a study published in Organic Letters in 2020 reported a novel synthetic route to pyrrolo[1,4]benzodiazepines (PBDs) using 3-Pyrrolin-2-one. PBDs are known for their potent cytotoxic properties and have been investigated as potential anticancer agents.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Recent studies have focused on the biodegradability and toxicity profiles of 3-Pyrrolin-2-one. A study published in Environmental Science & Technology in 2019 found that 3-Pyrrolin-2-one-based compounds exhibit low toxicity to aquatic organisms and are readily biodegradable under aerobic conditions. These findings suggest that 3-Pyrrolin-2-one-based products can be developed with minimal environmental impact.

In conclusion, 3-Pyrrolin-2-one (~90%) (CAS No. 4031-15-6) is a multifaceted compound with a broad range of applications across various scientific disciplines. Its unique chemical properties make it an invaluable tool for researchers working in pharmaceuticals, materials science, and organic synthesis. Ongoing research continues to uncover new possibilities for its use, further cementing its importance in modern chemistry.